molecular formula C45H31N3 B8544756 2,4-Bis(4-phenylphenyl)-6-[4-(4-phenylphenyl)phenyl]-1,3,5-triazine CAS No. 927898-34-8

2,4-Bis(4-phenylphenyl)-6-[4-(4-phenylphenyl)phenyl]-1,3,5-triazine

Cat. No.: B8544756
CAS No.: 927898-34-8
M. Wt: 613.7 g/mol
InChI Key: MQCRDNOUAAOEEE-UHFFFAOYSA-N
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Description

2,4-Bis(4-phenylphenyl)-6-[4-(4-phenylphenyl)phenyl]-1,3,5-triazine is a useful research compound. Its molecular formula is C45H31N3 and its molecular weight is 613.7 g/mol. The purity is usually 95%.
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Properties

CAS No.

927898-34-8

Molecular Formula

C45H31N3

Molecular Weight

613.7 g/mol

IUPAC Name

2,4-bis(4-phenylphenyl)-6-[4-(4-phenylphenyl)phenyl]-1,3,5-triazine

InChI

InChI=1S/C45H31N3/c1-4-10-32(11-5-1)35-16-18-38(19-17-35)39-24-30-42(31-25-39)45-47-43(40-26-20-36(21-27-40)33-12-6-2-7-13-33)46-44(48-45)41-28-22-37(23-29-41)34-14-8-3-9-15-34/h1-31H

InChI Key

MQCRDNOUAAOEEE-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C2=CC=C(C=C2)C3=CC=C(C=C3)C4=NC(=NC(=N4)C5=CC=C(C=C5)C6=CC=CC=C6)C7=CC=C(C=C7)C8=CC=CC=C8

Origin of Product

United States

Synthesis routes and methods

Procedure details

Under a stream of argon, 2.1 ml of a hexane solution containing 3.3 mmol of butyl lithium was slowly added to 30 ml of tetrahydrofuran cooled to −78° C. in which prepared by dissolving 0.69 g of 4-bromobiphenyl. After stirring at −78° C. for 15 minutes, 0.91 g of dichloro(tetramethylethylenediamine)zinc(II) was added thereto and stirred at −78° C. for 10 minutes and then at room temperature for 2.5 hours. A 1.35 g portion of 2,4-bis(4-biphenylyl)-6-(4-bromophenyl)-1,3,5-triazine prepared in Reference Example 3 and 0.12 g of tetrakis(triphenylphosphine)palladium(0) were dissolved in 60 ml of tetrahydrofuran and added to this solution, followed by stirring under heating reflux for 2 hours. The reaction solution was concentrated under a reduced pressure, and the thus obtained solid was purified by a silica gel column chromatography (developing solvent hexane:chloroform=2:1 to chloroform) and then recrystallized from dichloromethane-methanol to obtain a white solid of the intended 2,4-bis(4-biphenylyl)-6-[1,1′:4′,1″]terphenyl-4-yl-1,3,5-triazine (1.09 g, yield 71%).
Quantity
2.1 mL
Type
reactant
Reaction Step One
Quantity
3.3 mmol
Type
reactant
Reaction Step One
Quantity
0.69 g
Type
reactant
Reaction Step Two
[Compound]
Name
dichloro(tetramethylethylenediamine)zinc(II)
Quantity
0.91 g
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
0.12 g
Type
catalyst
Reaction Step Four
Quantity
60 mL
Type
solvent
Reaction Step Five
Quantity
30 mL
Type
solvent
Reaction Step Six

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